Cas no 898612-22-1 (2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide)

• Product Name: 2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide
• CAS No: 898612-22-1
• MF: C₁₉H₁₇ClN₄O₂S
• MW: 400.881881475449
• CID: 5485358
• PubChem ID: 135686563
• Update Time: 2025-06-13

2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• MLS001236770
• HMS3008D15
• 898612-22-1
• CHEMBL1892572
• STL270370
• 2-[(6-benzyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-(3-chloro-4-methylphenyl)acetamide
• 2-((6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(3-chloro-4-methylphenyl)acetamide
• AKOS016393167
• SMR000812660
• F2714-0422
• 2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide

• Inchi： 1S/C19H17ClN4O2S/c1-12-7-8-14(10-15(12)20)21-17(25)11-27-19-22-18(26)16(23-24-19)9-13-5-3-2-4-6-13/h2-8,10H,9,11H2,1H3,(H,21,25)(H,22,24,26)
• InChI Key： TWAYOUIQFNQYEJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(CSC1=NN=C(C(N1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 400.0760747g/mol
• Monoisotopic Mass: 400.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(6-benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide

Introduction to 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide (CAS No. 898612-22-1)

2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide, with the CAS number 898612-22-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and features a unique structural arrangement that includes a sulfanyl group and a benzyl-substituted triazinone moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide is characterized by its complex arrangement of heterocyclic and aromatic rings. The sulfanyl group plays a crucial role in the compound's reactivity and stability, while the benzyl-substituted triazinone moiety contributes to its pharmacological activity. This compound has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

Recent research has highlighted the significance of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide in modulating various biological pathways. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated promising anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

The mechanism of action of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide involves multiple pathways. It has been found to interact with key enzymes and receptors involved in inflammation and cancer progression. For instance, it can inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation. Furthermore, it can modulate the expression of genes associated with cell proliferation and apoptosis.

In preclinical studies, 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide has shown promising results in various animal models of inflammation and cancer. These studies have demonstrated its ability to reduce inflammation in models of arthritis and colitis, as well as its efficacy in inhibiting tumor growth in xenograft models of breast and colon cancer. The compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, make it an attractive candidate for further development.

The potential clinical applications of 2-(6-Benzyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(3-chloro-4-methylphenyl)acetamide are being actively explored. Clinical trials are currently underway to evaluate its safety and efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, early-phase clinical trials are investigating its potential as an adjunct therapy in cancer treatment.

Beyond its therapeutic applications, 2-(6-Benzyl-5-o xo - 4 , 5 - dihydro - 1 , 2 , 4 - triazin - 3 - yl ) sulfanyl - N - ( 3 - chlor o - 4 - methylphen yl ) acetam ide strong > has also been studied for its use as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for investigating the mechanisms underlying inflammation and cancer. Researchers have utilized this compound to gain insights into the roles of specific enzymes and signaling pathways in these processes.

In conclusion, 2-(6-Benzyl- strong > 5 - ox o - 4 , 5 - dihydro - 1 , 2 , 4 - triazin - 3 - yl ) sulfanyl - N - ( 3 - chlor o - 4 - methylphen yl ) acetam ide strong > (CAS No. 898612- strong > 2 strong > 1 ) is a multifaceted compound with significant potential in both therapeutic applications and fundamental research. Its unique chemical structure and biological properties make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences. p > article > response >